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Compound of Interest

Compound Name: (R)-2-Methylpiperidine

Cat. No.: B156881 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides a comprehensive overview of the safety,

handling, and Material Safety Data Sheet (MSDS) information for (R)-2-Methylpiperidine
(CAS No: 1722-95-8), also known as (R)-alpha-Pipecoline. Adherence to these guidelines is

crucial to ensure a safe laboratory environment.

Chemical Identification and Properties
(R)-2-Methylpiperidine is a chiral cyclic amine widely used as a building block in the synthesis

of pharmaceuticals and other specialty chemicals.[1] A clear understanding of its physical and

chemical properties is the first step in safe handling.

Table 1: Physical and Chemical Properties of (R)-2-Methylpiperidine
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Property Value Reference

Molecular Formula C6H13N [2][3]

Molecular Weight 99.17 g/mol [3][4]

Appearance Colorless to light yellow liquid [1]

Boiling Point 118-119 °C at 753 mmHg [1][5]

Density 0.844 g/mL at 25 °C [1][5]

Flash Point 14.44 °C (58.0 °F) [6][4]

Refractive Index n20/D 1.445 [5]

Storage Temperature 2-8 °C [2][6][4]

Solubility Soluble in water.

Hazard Identification and Classification
(R)-2-Methylpiperidine is classified as a hazardous substance. It is crucial to be aware of its

potential dangers before handling.

Table 2: GHS Hazard Classification for (R)-2-Methylpiperidine

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation
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Source: GHS classification data compiled from multiple safety data sheets.[2][3]

The following pictograms are associated with (R)-2-Methylpiperidine:

alt text

alt text

alt text

Signal Word: Danger[2][6]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to minimize risk.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling (R)-2-Methylpiperidine to

determine the appropriate PPE. The following diagram outlines the recommended PPE.
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Figure 1: Recommended Personal Protective Equipment (PPE)

Required PPE

Workstation Requirements

Protective Gloves
(e.g., Nitrile, Neoprene)

Chemical Goggles or Safety Glasses
with Face Shield

Wear Suitable Protective Clothing
(Lab Coat)

Use NIOSH/MSHA Approved Respirator
if exposure limits are exceeded

Safe Handling Achieved

Final Check

Ensure Good Ventilation
(Fume Hood)

Emergency Eyewash and Safety Shower
 in immediate vicinity

Step 2

Before Handling (R)-2-Methylpiperidine

Step 1
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Figure 2: Accidental Release Response Protocol

Spill of (R)-2-Methylpiperidine Occurs

Evacuate unnecessary personnel

Ensure adequate ventilation

Eliminate all ignition sources

Wear appropriate PPE
(See Figure 1)

Contain the spill with inert absorbent material
(e.g., sand, silica gel)

Use non-sparking tools to collect absorbed material
into a suitable, closed container for disposal

Dispose of waste according to
local, regional, and national regulations

Decontaminate the spill area

Report the incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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